Cas no 64074-24-4 (Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate)
64074-24-4 structure
Product Name:Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate
CAS No:64074-24-4
MF:C6H6N4O2
MW:166.13744020462
CID:500103
Update Time:2023-08-02
Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-5-carboxylicacid, 1-(cyanomethyl)-, methyl ester
- 1H-1,2,4-Triazole-5-carboxylicacid,1-(cyanomethyl)-,methylester(9CI)
- Methyl 1-(cyanomethyl)-1H-1,2,4-triazole-5-carboxylate
- Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate
-
- Inchi: 1S/C6H6N4O2/c1-12-6(11)5-8-4-9-10(5)3-2-7/h4H,3H2,1H3
- InChI Key: GFMVYXOYXNANIG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=NC=NN1CC#N)=O
Computed Properties
- Exact Mass: 166.049
- Monoisotopic Mass: 166.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8
Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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